Cas no 2228166-49-0 (2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine
• CAS No: 2228166-49-0
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6110991
• PubChem ID: 165644646
• Update Time: 2025-06-23

2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine
• 2228166-49-0
• EN300-1922818
• 2-[1-(5-bromo-2-methoxyphenyl)cyclobutyl]ethan-1-amine

• Inchi： 1S/C13H18BrNO/c1-16-12-4-3-10(14)9-11(12)13(7-8-15)5-2-6-13/h3-4,9H,2,5-8,15H2,1H3
• InChI Key： BWKKIVBYSBNMCC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1(CCN)CCC1)OC

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine

Introduction to 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228166-49-0)

2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228166-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutyl backbone conjugated with an aromatic ring system, which is a common motif in drug design due to its potential for favorable pharmacokinetic properties and binding affinity to biological targets.

The structural features of 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine make it a promising candidate for further investigation in the development of novel therapeutic agents. The presence of a bromine substituent at the 5-position of the aromatic ring and a methoxy group at the 2-position introduces specific electronic and steric properties that can modulate the compound's interactions with biological receptors. These modifications are strategically designed to enhance binding efficacy while minimizing off-target effects, which are critical considerations in modern drug discovery.

In recent years, there has been a growing interest in exploring the pharmacological potential of cycloalkyl-substituted aromatic compounds. The cyclobutyl moiety, in particular, has been shown to improve metabolic stability and oral bioavailability, making it an attractive scaffold for drug development. Furthermore, the aromatic ring system provides a rich landscape for hydrogen bonding and hydrophobic interactions, which are essential for achieving high-affinity binding to biological targets such as enzymes and receptors.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing lead compounds. The 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine structure exemplifies this principle by incorporating multiple functional groups that can be systematically modified to fine-tune its pharmacological profile. For instance, the bromine atom at the 5-position of the aromatic ring can serve as a handle for further derivatization via cross-coupling reactions, allowing chemists to explore new analogs with tailored properties.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The cyclobutyl group's rigid structure can mimic natural substrates or transition states, enhancing binding affinity through precise spatial interactions with target proteins. Additionally, the aromatic ring system can engage in π-stacking interactions, further stabilizing the enzyme-inhibitor complex.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have suggested that 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine may interact effectively with various biological targets, including kinases and transcription factors. These predictions provide a solid foundation for experimental validation and further optimization efforts.

The synthesis of 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the cyclobutyl ring, followed by functional group interconversions to introduce the bromo and methoxy substituents at the desired positions on the aromatic ring. Advances in synthetic methodologies have made it possible to access complex structures like this one with increasing efficiency and scalability.

In conclusion, 2-1-(5-bromo-2-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228166-49-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and its potential for further derivatization make it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research in this area continues to progress, it is likely that compounds like this one will play an increasingly important role in the development of next-generation pharmaceuticals.